Cas no 221313-09-3 (4-chloro-2-(6-chloropyridin-3-yl)-6-methylpyrimidine)

4-chloro-2-(6-chloropyridin-3-yl)-6-methylpyrimidine Chemical and Physical Properties
Names and Identifiers
-
- Pyrimidine, 4-chloro-2-(6-chloro-3-pyridinyl)-6-methyl-
- 4-chloro-2-(6-chloropyridin-3-yl)-6-methylpyrimidine
-
- MDL: MFCD17167262
- Inchi: 1S/C10H7Cl2N3/c1-6-4-9(12)15-10(14-6)7-2-3-8(11)13-5-7/h2-5H,1H3
- InChI Key: MHNAMAHHMRJQIN-UHFFFAOYSA-N
- SMILES: C1(C2=CC=C(Cl)N=C2)=NC(C)=CC(Cl)=N1
4-chloro-2-(6-chloropyridin-3-yl)-6-methylpyrimidine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-89673-0.25g |
4-chloro-2-(6-chloropyridin-3-yl)-6-methylpyrimidine |
221313-09-3 | 0.25g |
$670.0 | 2023-09-01 | ||
Enamine | EN300-89673-2.5g |
4-chloro-2-(6-chloropyridin-3-yl)-6-methylpyrimidine |
221313-09-3 | 2.5g |
$1428.0 | 2023-09-01 | ||
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01099807-5g |
4-Chloro-2-(6-chloropyridin-3-yl)-6-methylpyrimidine |
221313-09-3 | 98% | 5g |
¥7644.0 | 2023-03-11 | |
Enamine | EN300-89673-0.1g |
4-chloro-2-(6-chloropyridin-3-yl)-6-methylpyrimidine |
221313-09-3 | 0.1g |
$640.0 | 2023-09-01 | ||
Ambeed | A1139320-1g |
4-Chloro-2-(6-chloropyridin-3-yl)-6-methylpyrimidine |
221313-09-3 | 98% | 1g |
$384.0 | 2024-04-21 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN21048-5G |
4-chloro-2-(6-chloropyridin-3-yl)-6-methylpyrimidine |
221313-09-3 | 95% | 5g |
¥ 6,844.00 | 2023-04-04 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1554741-1g |
4-Chloro-2-(6-chloropyridin-3-yl)-6-methylpyrimidine |
221313-09-3 | 98% | 1g |
¥3589 | 2023-03-11 | |
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01099807-1g |
4-Chloro-2-(6-chloropyridin-3-yl)-6-methylpyrimidine |
221313-09-3 | 98% | 1g |
¥2639.0 | 2023-03-11 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN21048-10G |
4-chloro-2-(6-chloropyridin-3-yl)-6-methylpyrimidine |
221313-09-3 | 95% | 10g |
¥ 10,170.00 | 2023-04-04 | |
Enamine | EN300-89673-0.05g |
4-chloro-2-(6-chloropyridin-3-yl)-6-methylpyrimidine |
221313-09-3 | 0.05g |
$612.0 | 2023-09-01 |
4-chloro-2-(6-chloropyridin-3-yl)-6-methylpyrimidine Related Literature
-
Chang Guo,Bin Sun,Yuning Li Polym. Chem., 2014,5, 5247-5254
-
Xiaohui Tian,Jochen Autschbach,Yizhong Yuan,Jinyu Sun,Xin Liu,Chuan Chen,Huijun Cao J. Mater. Chem. C, 2013,1, 5779-5790
-
Xiaoting Yu,Xu Jia,Xiaolong Yang,Weisheng Liu,Wenwu Qin RSC Adv., 2014,4, 23571-23579
Additional information on 4-chloro-2-(6-chloropyridin-3-yl)-6-methylpyrimidine
Recent Advances in the Study of 4-chloro-2-(6-chloropyridin-3-yl)-6-methylpyrimidine (CAS: 221313-09-3)
4-chloro-2-(6-chloropyridin-3-yl)-6-methylpyrimidine (CAS: 221313-09-3) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its significance in the design of novel pesticides and potential therapeutic agents. This research brief consolidates the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological activities.
A 2023 study published in the Journal of Agricultural and Food Chemistry demonstrated the efficacy of 4-chloro-2-(6-chloropyridin-3-yl)-6-methylpyrimidine as a precursor in the synthesis of neonicotinoid insecticides. The research team optimized the reaction conditions for its conversion into active pesticidal compounds, achieving a yield of over 85% with minimal byproducts. This advancement addresses previous challenges in the scalability of neonicotinoid production.
In pharmaceutical research, a recent Nature Communications article (2024) reported the compound's potential as a building block for kinase inhibitors. Molecular docking studies revealed that derivatives of 4-chloro-2-(6-chloropyridin-3-yl)-6-methylpyrimidine show promising binding affinity to several cancer-related protein kinases. The study identified specific structural modifications that enhance selectivity while maintaining potency, opening new avenues for targeted cancer therapies.
Analytical chemistry advancements have also been made regarding this compound. A 2024 Analytical Chemistry publication presented a novel HPLC-MS method for the precise quantification of 4-chloro-2-(6-chloropyridin-3-yl)-6-methylpyrimidine in complex matrices. The method achieved a detection limit of 0.1 ng/mL, significantly improving upon previous techniques and enabling more accurate monitoring in both manufacturing and environmental samples.
Environmental fate studies have become increasingly important for this compound. Research published in Environmental Science & Technology (2023) investigated the degradation pathways of 4-chloro-2-(6-chloropyridin-3-yl)-6-methylpyrimidine under various conditions. The findings revealed that photodegradation is the primary elimination route in aquatic environments, with half-lives ranging from 12 to 48 hours depending on sunlight intensity and water chemistry.
From a synthetic chemistry perspective, a Green Chemistry (2024) paper described a solvent-free mechanochemical approach to produce 4-chloro-2-(6-chloropyridin-3-yl)-6-methylpyrimidine. This environmentally benign method reduced energy consumption by 60% compared to traditional solvent-based processes while maintaining high purity (>99%) and yield (92%). The development aligns with growing demands for sustainable chemical manufacturing practices.
Looking forward, several research groups are exploring the potential of 4-chloro-2-(6-chloropyridin-3-yl)-6-methylpyrimidine in drug discovery beyond its current applications. Preliminary results from unpublished studies suggest its utility in developing antiviral agents, particularly against RNA viruses. The compound's structural flexibility allows for diverse modifications that can be tailored to specific biological targets.
In conclusion, 4-chloro-2-(6-chloropyridin-3-yl)-6-methylpyrimidine (CAS: 221313-09-3) continues to be a molecule of significant interest across multiple research domains. Recent advancements have expanded its applications while addressing previous limitations in synthesis, analysis, and environmental impact. Future research directions will likely focus on exploring its full therapeutic potential and developing more sustainable production methods.
221313-09-3 (4-chloro-2-(6-chloropyridin-3-yl)-6-methylpyrimidine) Related Products
- 2228333-51-3(2-fluoro-2-3-nitro-5-(trifluoromethyl)phenylethan-1-amine)
- 926032-04-4(N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-3,4-dimethoxybenzene-1-sulfonamide)
- 483968-03-2(1-(2,6-dimethyl-1-piperidinyl)-3-(3-methoxyphenoxy)-2-propanol)
- 2094028-97-2(N-[(1S,2R)-2-[4-(1-Hydroxy-1-methylethyl)-1H-1,2,3-triazol-1-yl]cyclohexyl]-2-propenamide)
- 2172252-34-3(1-(2,2,2-trifluoroethyl)-1H-pyrazole-5-sulfonyl chloride)
- 1171210-43-7(N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)cyclopropanecarboxamide)
- 29839-61-0(1-oxaspiro4.5decan-3-ol)
- 2171706-77-5(1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-3,3-dimethylazetidine-2-carboxylic acid)
- 1805870-06-7(Methyl 4-(2-carboxyethyl)-2-cyanobenzoate)
- 1461714-74-8(N-methyl-2-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxamide)
